2-(4-ethoxyphenyl)-4-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)phthalazin-1(2H)-one

• IUPAC Name: 2-(4-ethoxyphenyl)-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]phthalazin-1-one
• InChI: InChI=1S/C25H20N4O3/c1-3-31-19-13-11-18(12-14-19)29-25(30)21-10-5-4-9-20(21)22(27-29)24-26-23(28-32-24)17-8-6-7-16(2)15-17/h4-15H,3H2,1-2H3
• InChI Key: MULPZUNTAPUUCM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=O)C3=CC=CC=C3C(=N2)C4=NC(=NO4)C5=CC=CC(=C5)C
• Molecular Formula: C25H20N4O3
• Molecular Weight: 424.5 g/mol

Description

2-(4-ethoxyphenyl)-4-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)phthalazin-1(2H)-one, commonly known as ETOX, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Characterization

• Synthesis and Antimicrobial Activity : Some new 1,2,4-triazolo-, 1,3,4-oxadiazolo-, 1,3,4-thiadiazol-, and pyrazolo-2,4,6-trimethylphenyl-1(2H)-oxo-phthalazine derivatives were synthesized, highlighting their antimicrobial potential through structural modifications (El-Hashash et al., 2012).
• Crystal Structure and DFT Calculations : Studies involving crystal structure, Hirshfeld surface analysis, and DFT calculations on novel 1-[5-(4-methoxy-phenyl)-[1,3,4]oxadiazol-2-yl]-piperazine derivatives provide insights into the electronic properties and reactivity of such compounds, which can be relevant for designing drugs with improved efficacy (Kumara et al., 2017).

Antimicrobial Applications

• Antimicrobial Derivatives : Research on the synthesis and evaluation of antimicrobial activities of 2-substituted [4-(1,3,4-oxadiazol-2-yl)methyl]phthalazin-1(2H)-one derivatives demonstrated potential for developing new antimicrobial agents, with several compounds showing activity against various bacterial and fungal strains (Sridhara et al., 2010).

Anticancer and Antioxidant Activities

• Anticancer Evaluation : A series of new 2-{3-{4-[(5-aryl-1,2,4-oxadiazol-3-yl)methoxy]phenyl}isoxazol-5-yl}-N-(3,4,5-trimethylphenyl)thiazol-4-amine derivatives were synthesized and tested for their anticancer activity against human cancer cell lines, showing good to moderate activity (Yakantham et al., 2019).
• Antioxidant Activity : New 1-(5-(4-methoxy-phenyl)-(1,3,4)oxadiazol-2-yl)-piperazine derivatives were screened for their antioxidant activity, with findings suggesting that the 2,5-disubstituted-1,3,4-oxadiazole possesses antioxidant activity with different mechanisms of action towards various free radicals (Mallesha et al., 2014).